Cas no 957120-63-7 (2-fluoro-3-carboxy-5-bromophenylboronic acid)

2-Fluoro-3-carboxy-5-bromophenylboronic acid is a multifunctional boronic acid derivative featuring a fluorine substituent, carboxylic acid group, and bromine atom on the phenyl ring. This compound serves as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, where the boronic acid moiety facilitates efficient aryl-aryl bond formation. The presence of both electron-withdrawing (fluoro, bromo) and electron-donating (carboxy) groups enhances its reactivity and selectivity in diverse transformations. The carboxylic acid functionality allows for further derivatization or coordination, making it valuable in medicinal chemistry and materials science. Its well-defined structure and stability under controlled conditions ensure consistent performance in synthetic applications.
2-fluoro-3-carboxy-5-bromophenylboronic acid structure
957120-63-7 structure
Product Name:2-fluoro-3-carboxy-5-bromophenylboronic acid
CAS No:957120-63-7
MF:C7H5BBrFO4
MW:262.825605154037
MDL:MFCD09800869
CID:69685
PubChem ID:44558193
Update Time:2025-10-17

2-fluoro-3-carboxy-5-bromophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Borono-5-bromo-2-fluorobenzoic acid
    • 2-Fluoro-3-carboxy-5-bromophenylboronic acid
    • 5-BROMO-3-CARBOXY-2-FLUOROBENZENEBORONIC ACID
    • 5-Bromo-3-carboxy-2-fluorophenylboronic acid
    • 3-borono-5-bromo-2-fluoro-benzoic acid
    • 5-bromo-3-(dihydroxyboranyl)-2-fluorobenzoic acid
    • SBB065909
    • PC8044
    • VB10094
    • FCH1393458
    • BC001292
    • AB0043286
    • AX819
    • 3-Borono-5-bromo-2-fluorobenzoic acid (ACI)
    • 3-Borono-5-bromo-2-fluorobenzoicacid
    • CS-0100647
    • N12154
    • MFCD09800869
    • DTXSID10659402
    • AKOS015834372
    • 957120-63-7
    • J-517007
    • DB-029089
    • C7H5BBrFO4
    • DS-14946
    • 2-fluoro-3-carboxy-5-bromophenylboronic acid
    • MDL： MFCD09800869
    • Inchi： 1S/C7H5BBrFO4/c9-3-1-4(7(11)12)6(10)5(2-3)8(13)14/h1-2,13-14H,(H,11,12)
    • InChI Key： RFODFEHCGMALLT-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=C(B(O)O)C=C(Br)C=1)O

Computed Properties

  • Exact Mass: 261.94500
  • Monoisotopic Mass: 261.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Density: 1.93
  • Boiling Point: 463.2°C at 760 mmHg
  • Flash Point: 233.9°C
  • Refractive Index: 1.615
  • PSA: 77.76000
  • LogP: -0.03380

2-fluoro-3-carboxy-5-bromophenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-fluoro-3-carboxy-5-bromophenylboronic acid Pricemore >>

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